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Compound of Interest

Compound Name:
Dimethylamine-13C2

hydrochloride

Cat. No.: B1626928 Get Quote

This guide provides immediate safety, handling, and disposal protocols for Dimethylamine-
13C2 hydrochloride, tailored for research scientists and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
Dimethylamine-13C2 hydrochloride is classified as a hazardous substance. It is harmful if

swallowed and causes skin and serious eye irritation.[1][2][3] It is crucial to handle this

compound with appropriate personal protective equipment.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specifications Citation

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[1][4]

Skin Protection

Wear appropriate protective

gloves (Nitrile or Neoprene

rubber are recommended) and

clothing to prevent skin

exposure. A complete suit

protecting against chemicals

may be necessary for

extensive handling.

[4][5][6]

Respiratory Protection

In case of dust or vapor

formation, use a NIOSH/MSHA

approved respirator. For

exposures exceeding the limit,

a self-contained breathing

apparatus (SCBA) is required.

[4][5][6]

Handling and Storage
Proper handling and storage are critical to maintain the integrity of Dimethylamine-13C2
hydrochloride and ensure laboratory safety.

Operational Protocol:

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[1][4]
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Handling: Avoid contact with skin, eyes, and clothing.[1][4] Do not ingest or inhale.[1][4]

Minimize dust generation and accumulation.[1]

Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][2]

Contaminated clothing should be removed and washed before reuse.[1]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][4] The

compound is hygroscopic; protect from moisture by storing under an inert atmosphere.[4]

Table 2: Storage Conditions

Parameter Requirement Citation

Temperature Cool place [1]

Atmosphere Dry, under an inert atmosphere [4]

Container Tightly closed [1][4]

Incompatibilities Strong oxidizing agents [4]

Accidental Release and First Aid
Immediate and appropriate response to spills and exposures is essential.

Spill Response Workflow:

Spill Occurs Evacuate Immediate Area Ensure Adequate Ventilation Wear Appropriate PPE Contain Spill 
 (e.g., with sand or earth)

Sweep or Vacuum into 
 Suitable Disposal Container Clean Affected Area Dispose of Waste 

 According to Regulations Spill Managed

Click to download full resolution via product page

Caption: Workflow for managing an accidental spill of Dimethylamine-13C2 hydrochloride.

Table 3: First Aid Measures
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Exposure Route First Aid Procedure Citation

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Get

medical attention.

[1]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Get medical aid if

irritation persists.

[1]

Ingestion

Do not induce vomiting. If

victim is conscious and alert,

give 2-4 cupfuls of milk or

water. Never give anything by

mouth to an unconscious

person. Get medical aid.

[1]

Inhalation

Remove from exposure to

fresh air immediately. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.

[1]

Disposal Plan
Dispose of Dimethylamine-13C2 hydrochloride and its containers in accordance with all

applicable federal, state, and local regulations.[6]

Disposal Workflow:

Waste Generated Place in a suitable, 
 closed container for disposal

Label container with 
 contents and hazards

Consult local, regional, and 
 national hazardous waste regulations

Transfer to an approved 
 waste disposal plant Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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